Laccaic acid C

Core Science & Biosynthesis

Structural and Analytical Profiling of Laccaic Acid C: A Technical Whitepaper

Executive Summary

Laccaic acid C is a highly complex, naturally occurring anthraquinone derivative extracted from the resinous secretions of the lac insect (Kerria lacca). While historically valued as a potent red colorant, modern pharmacological research has repositioned laccaic acids as promising bioactive scaffolds, particularly in the realm of oncology and immunomodulation. This whitepaper provides an in-depth technical analysis of the chemical structure, molecular weight, chromatographic isolation, and pharmacological mechanisms of Laccaic acid C, designed specifically for analytical chemists and drug development professionals.

Chemical Architecture and Molecular Properties

Laccaic acid C (PubChem CID: 9828689) distinguishes itself from other isomers in the lac dye complex (such as Laccaic acids A, B, D, and E) through its unique side-chain substitution.

Structurally, the molecule is built upon a tetrahydroxyanthraquinone core (3,5,6,8-tetrahydroxy-9,10-anthraquinone) substituted by two carboxylic acid groups at positions 1 and 2[1]. The defining feature of Laccaic acid C is the presence of a 5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl group at position 7[1]. This specific side chain is essentially an alpha-amino acid moiety (a tyrosine derivative), making Laccaic acid C a rare zwitterionic natural anthraquinone[2].

The presence of this amino acid-like functional group fundamentally alters the molecule's polarity and isoelectric point compared to Laccaic acid A, which possesses an acetamidoethyl group instead[3].

Quantitative Data: Physicochemical Profile

The structural complexity of Laccaic acid C is summarized in the table below, detailing its exact molecular weight and formula.

Property	Value
IUPAC Name	7-[5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl]-3,5,6,8-tetrahydroxy-9,10-dioxoanthracene-1,2-dicarboxylic acid
Molecular Formula	C₂₅H₁₇NO₁₃
Molecular Weight	539.4 g/mol
Monoisotopic Mass	539.07 Da
Core Scaffold	Tetrahydroxyanthraquinone
Unique Side Chain	5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl (Position 7)
Chemical Classification	Polyphenol, Tricarboxylic acid, Alpha-amino acid

Data sourced from1[1].

Chromatographic Isolation: A Self-Validating Protocol

Isolating Laccaic acid C from the crude Kerria lacca extract presents a significant analytical challenge due to the structural similarities among the five primary isomers. The following High-Performance Liquid Chromatography (HPLC) protocol is engineered to exploit the subtle polarity differences induced by the amino acid side chain.

Experimental Causality & Solvent Logic

Laccaic acid C contains multiple phenolic hydroxyls and three carboxylic acid groups. At a neutral pH, these functional groups ionize, leading to secondary interactions with residual silanols on the silica-based stationary phase, which manifests as severe peak tailing. To counteract this, 0.15% perchloric acid is introduced into the mobile phase[4]. The strong acidity drives the mobile phase pH well below the pKa of the carboxylic groups, ensuring the molecule remains fully protonated. This forces the separation to rely purely on hydrophobic interactions, yielding sharp, symmetrical peaks.

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 5 g of crude lac dye extract. Defat the sample using petroleum ether (60ºC-80ºC) under ultrasonication for 10 minutes at 40°C.

• Solubilization: Dissolve the defatted residue in a methanol/water mixture. Filter through a 0.22 µm hydrophilic PTFE membrane to remove particulates[4].

• HPLC System Equilibration: Utilize an Inertsil ODS-3 reverse-phase C18 column (250 mm × 30 mm, 10 µm for preparative scale)[4]. Equilibrate with Mobile Phase A (Methanol:Acetonitrile, 85:15 v/v) and Mobile Phase B (0.15% Perchloric acid in water).

• Gradient Elution: Initiate a 33-minute gradient run at a flow rate of 15 mL/min. Monitor the eluent using a Photodiode Array (PDA) detector set at 275 nm (reference at 360 nm)[4].

• Fraction Collection: Laccaic acid C typically elutes at a retention time (Rt) of approximately 16.37 minutes, distinctly separated from Laccaic acid A (Rt ~20.1 min)[5].

• Self-Validation (Mass Balance): To ensure the protocol is self-validating, perform a mass balance check. The total integrated peak area of the crude injection must equal the sum of the fractionated peak areas (±5%). A standard spike recovery test using a known concentration of an internal standard validates that no irreversible column adsorption has occurred.

Experimental workflow for the isolation and self-validation of Laccaic Acid C via HPLC.

Mass Spectrometry and Structural Elucidation

Following isolation, structural confirmation is achieved via High-Performance Liquid Chromatography coupled with Electrospray Ionization Tandem Mass Spectrometry (HPLC-ESI-MS/MS).

Ionization Logic

Because Laccaic acid C is a highly acidic tricarboxylic acid, ESI is strictly performed in negative ion mode . This readily yields the deprotonated pseudo-molecular ion [M-H]⁻ at m/z 538 [5].

During collision-induced dissociation (CID) in MS/MS, the precursor ion undergoes predictable fragmentation. The primary fragmentation pathways involve the neutral loss of carbon dioxide (CO₂, 44 Da) from the carboxylic acid groups and water (H₂O, 18 Da) from the phenolic hydroxyls[6]. This specific fragmentation fingerprint at m/z 538 definitively distinguishes Laccaic acid C from Laccaic acid A (m/z 536) and Laccaic acid B (m/z 495)[5].

Quantitative Data: Analytical Parameters

Parameter	Specification
Column	Inertsil ODS-3 C18 (Reverse-Phase)
Mobile Phase A	Methanol : Acetonitrile (85:15 v/v)
Mobile Phase B	0.15% Perchloric Acid in Water
Retention Time (Rt)	~16.37 minutes
Detection Wavelength	275 nm (UV)
ESI-MS Mode	Negative Ion Mode
Precursor Ion [M-H]⁻	m/z 538

Pharmacological Mechanisms: Pathway Inhibition

Beyond its application as a colorant, Laccaic acid C exhibits profound biological activity. Recent pharmacological profiling has identified laccaic acids as potent inhibitors of DNA methyltransferase 1 (DNMT1) and critical modulators of the immune response[3].

Specifically, laccaic acids have been shown to inhibit the Interferon-gamma (IFN-γ) signaling pathway in human melanoma cells[7]. The anthraquinone core structurally mimics certain kinase inhibitors, allowing it to competitively bind the ATP-binding pocket of JAK2 (Janus Kinase 2). By inhibiting JAK2, Laccaic acid C prevents the downstream phosphorylation of STAT1 . Without phosphorylation, STAT1 cannot dimerize and translocate to the nucleus, effectively halting the transcription of IRF1 (Interferon Regulatory Factor 1) and its subsequent target genes, such as PD-L1[7].

Pharmacological inhibition of the IFN-γ/JAK2/STAT1/IRF1 signaling pathway by Laccaic Acid C.

Conclusion

Laccaic acid C represents a fascinating intersection of natural product chemistry and modern pharmacology. Its unique molecular weight of 539.4 g/mol and the presence of a zwitterionic alpha-amino acid side chain demand highly specific, acid-modified chromatographic techniques for isolation. By employing rigorous, self-validating HPLC-MS protocols, researchers can accurately extract and characterize this minor isomer, unlocking its potential as a targeted inhibitor in oncological and immunomodulatory drug development pipelines.

References

• PubChem - Laccaic acid C | C25H17NO13 | CID 9828689. National Institutes of Health (NIH).1

• Wikipedia - Laccaic acid. 3

• BenchChem - The Crimson Alliance: A Technical Guide to the Chemical Structure and Isomers of Laccaic Acid. 8

• BenchChem - Application Note: High-Performance Liquid Chromatography (HPLC) Protocol for the Separation of Laccaic Acid Isomers. 4

• Grokipedia - Laccaic acid. 2

• NIScPR - Bioactivity-guided isolation of Laccaic Acid-A: A potent anti-cancer agent from Laccifer lacca (Kerr).

• RSC Publishing - Lac water extract inhibits IFN-γ signaling through JAK2-STAT1-IRF1 axis in human melanoma. 7

• Mark Nesbitt / Dyes and Pigments - HPLC-DAD-MS analysis of colorant and resinous components of lac-dye: A comparison between Kerria and Paratachardina genera. 5

• MDPI - Chromatographic and Spectroscopic Identification and Recognition of Natural Dyes, Uncommon Dyestuff Components, and Mordants. 6

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• 1. Laccaic acid C | C25H17NO13 | CID 9828689 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Lac water extract inhibits IFN-γ signaling through JAK2-STAT1-IRF1 axis in human melanoma - RSC Advances (RSC Publishing) DOI:10.1039/C8RA02955E [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]

The Antioxidant Profile of Laccaic Acid C: A Technical Guide to its Mechanism of Action

Abstract

Laccaic acid C, a member of the anthraquinone family of natural pigments, is emerging as a compound of significant interest for its potential therapeutic properties, particularly its antioxidant capacity. This technical guide provides a comprehensive overview of the current understanding and hypothesized mechanisms of action of laccaic acid C in antioxidant pathways. We will delve into its direct radical-scavenging capabilities, attributable to its polyphenolic nature, and explore its potential role in modulating cellular antioxidant defenses through the activation of the Nrf2-ARE signaling pathway. This document is intended for researchers, scientists, and drug development professionals, offering in-depth scientific insights, detailed experimental protocols, and a framework for future investigation into this promising natural compound.

Introduction: The Double-Edged Sword of Oxidative Stress and the Promise of Anthraquinones

Reactive oxygen species (ROS) are a natural byproduct of cellular metabolism and play a crucial role in various signaling pathways. However, an imbalance leading to an excess of ROS results in oxidative stress, a state implicated in the pathogenesis of numerous diseases, including cancer, neurodegenerative disorders, and cardiovascular diseases. Antioxidants are vital in mitigating oxidative damage by neutralizing free radicals and bolstering the cell's endogenous defense mechanisms.

Laccaic acid C belongs to the laccaic acid family, a group of red anthraquinone pigments derived from the resinous secretion of the lac insect, Kerria lacca.[1] The core anthraquinone structure, rich in hydroxyl groups, provides a strong foundation for antioxidant activity. While the antioxidant properties of laccaic acids as a group have been acknowledged, this guide will focus on the specific, albeit less-explored, mechanisms of laccaic acid C.[1][2]

The Dual-Pronged Antioxidant Strategy of Laccaic Acid C

The antioxidant action of laccaic acid C is likely multifaceted, encompassing both direct and indirect mechanisms.

Direct Antioxidant Action: A Frontline Defense

The primary and most well-documented antioxidant feature of polyphenolic compounds like laccaic acid C is their ability to directly scavenge free radicals. The hydroxyl groups (-OH) on the anthraquinone backbone can readily donate a hydrogen atom to a free radical, thereby neutralizing it and terminating the damaging chain reaction.[3]

This direct radical-scavenging activity can be quantified using several established in vitro assays.

Indirect Antioxidant Action: Fortifying Cellular Defenses through Nrf2 Activation (A Mechanistic Hypothesis)

Beyond direct radical scavenging, a more profound and lasting antioxidant effect can be achieved by upregulating the cell's own defense systems. The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway is a master regulator of cellular redox homeostasis.

While direct studies on laccaic acid C's interaction with the Nrf2 pathway are currently limited, evidence from other structurally similar anthraquinones and polyphenols strongly suggests this as a plausible mechanism of action.[4][5] It is hypothesized that laccaic acid C, due to its electrophilic nature, can interact with Keap1, a repressor protein that sequesters Nrf2 in the cytoplasm. This interaction leads to a conformational change in Keap1, releasing Nrf2 and allowing it to translocate to the nucleus. Once in the nucleus, Nrf2 binds to the ARE in the promoter regions of various antioxidant genes, initiating their transcription.[6]

The downstream effects of Nrf2 activation include the increased expression of a suite of protective enzymes:

• Heme Oxygenase-1 (HO-1): Catalyzes the degradation of heme into biliverdin, free iron, and carbon monoxide, all of which have antioxidant and anti-inflammatory properties.

• NAD(P)H: Quinone Oxidoreductase 1 (NQO1): A detoxifying enzyme that catalyzes the two-electron reduction of quinones, preventing them from participating in redox cycling and generating ROS.

• Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidase (GPx): Key enzymes in the detoxification of superoxide radicals and hydrogen peroxide.

This upregulation of the endogenous antioxidant machinery provides a sustained defense against oxidative stress.

Visualizing the Mechanisms

To better illustrate the proposed antioxidant mechanisms of laccaic acid C, the following diagrams are provided.

Diagram 1: Chemical Structure of Laccaic Acid C

Caption: Chemical structure of Laccaic Acid C.

Diagram 2: Proposed Mechanism of Nrf2-ARE Pathway Activation by Laccaic Acid C

Caption: Hypothesized activation of the Nrf2-ARE pathway by Laccaic Acid C.

Experimental Protocols for Assessing Antioxidant Activity

To empirically validate the antioxidant potential of laccaic acid C, a combination of in vitro and cell-based assays is recommended.

Direct Radical Scavenging Activity

This assay is a rapid and widely used method to assess the free radical scavenging ability of a compound.

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. The solution should have a deep violet color.

• Sample Preparation: Prepare a stock solution of laccaic acid C in a suitable solvent (e.g., DMSO or methanol) and make serial dilutions to obtain a range of concentrations.

• Reaction: In a 96-well plate, add 50 µL of each laccaic acid C dilution to 150 µL of the DPPH solution. For the control, add 50 µL of the solvent to 150 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the following formula: % Scavenging = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• EC50 Determination: The EC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) can be determined by plotting the percentage of scavenging against the concentration of laccaic acid C.

The ABTS assay measures the ability of a compound to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+): Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours.

• Working Solution: Dilute the ABTS•+ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Sample Preparation: Prepare serial dilutions of laccaic acid C as described for the DPPH assay.

• Reaction: Add 20 µL of each laccaic acid C dilution to 180 µL of the ABTS•+ working solution in a 96-well plate.

• Incubation: Incubate the plate at room temperature for 6 minutes.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and the EC50 value as described for the DPPH assay.

Cellular Antioxidant Activity and Nrf2 Pathway Activation

A suitable cell line, such as human keratinocytes (HaCaT) or hepatocytes (HepG2), should be used. These cells are frequently employed in oxidative stress studies.

Oxidative stress can be induced using agents like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (t-BHP).

Protocol:

• Cell Culture: Seed cells on coverslips in a 24-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with laccaic acid C for a predetermined time, followed by induction of oxidative stress if required.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

• Immunostaining: Block non-specific binding sites and then incubate with a primary antibody against Nrf2. Follow this with a fluorescently labeled secondary antibody.

• Visualization: Mount the coverslips on slides and visualize using a fluorescence microscope. Increased fluorescence in the nucleus indicates Nrf2 translocation.

Protocol:

• Cell Lysis: Treat cells with laccaic acid C and/or an oxidative stressor. Lyse the cells to extract total protein.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against HO-1, NQO1, SOD, CAT, and a loading control (e.g., β-actin or GAPDH).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Analysis: Quantify the band intensities to determine the relative expression levels of the antioxidant enzymes.

Commercially available assay kits can be used to measure the enzymatic activity of SOD, CAT, and GPx in cell lysates.

This assay measures the levels of malondialdehyde (MDA), a byproduct of lipid peroxidation, as an indicator of oxidative damage.

Protocol:

• Sample Preparation: Prepare cell lysates as described for Western blotting.

• Reaction: Mix the lysate with a solution of thiobarbituric acid (TBA) in an acidic medium.

• Incubation: Heat the mixture at 95°C for 60 minutes.

• Measurement: Cool the samples and measure the absorbance of the resulting pink-colored product at 532 nm.

• Quantification: Calculate the MDA concentration using a standard curve prepared with a known concentration of MDA.

Data Presentation and Interpretation

For a comprehensive analysis, quantitative data should be summarized in tables for easy comparison.

Table 1: Comparative Radical Scavenging Activity of Laccaic Acids

Compound	DPPH EC₅₀ (mg/mL)	Reference
Laccaic Acids (mixture)	0.38	[1]
Ascorbic Acid (Standard)	0.14	[1]
Gallic Acid (Standard)	0.05	[1]
Butylated Hydroxytoluene (BHT)	0.57	[1]

Note: This table presents data for a mixture of laccaic acids. Further studies are required to determine the specific EC₅₀ for laccaic acid C.

Conclusion and Future Directions

Laccaic acid C presents a compelling profile as a natural antioxidant. Its polyphenolic structure endows it with direct radical-scavenging capabilities. Furthermore, based on the activity of structurally related compounds, there is a strong rationale to hypothesize that laccaic acid C can also exert an indirect antioxidant effect by activating the Nrf2-ARE signaling pathway, thereby enhancing the cell's endogenous defense mechanisms.

Future research should focus on:

• Isolation and Purification of Laccaic Acid C: To enable specific and accurate in vitro and in vivo testing.

• Definitive Elucidation of the Nrf2-Activating Potential: Through detailed molecular studies, including Keap1-Nrf2 interaction assays.

• In Vivo Studies: To evaluate the bioavailability and efficacy of laccaic acid C in animal models of oxidative stress-related diseases.

The exploration of laccaic acid C's full antioxidant potential holds significant promise for the development of novel therapeutic and preventative strategies against a range of debilitating diseases.

References

• A LC/MS-MS Guided Isolation of Laccaic Acid-A: A Potent Antimicrobial Agent. (URL: Not available)

• In vitro antioxidant activities of laccaic acids and its aluminum lake - ResearchGate. (URL: [Link])

• Influence of Laccase and Tyrosinase on the Antioxidant Capacity of Selected Phenolic Compounds on Human Cell Lines - PMC. (URL: [Link])

• In vitro antioxidant activities of laccaic acids and its aluminum lake | Semantic Scholar. (URL: [Link])

• Laccaic Acid A: A Natural Anthraquinone with Potent Anticancer Activity against MDA-MB-231 Cells - PubMed. (URL: [Link])

• A Review on Bioactive Anthraquinone and Derivatives as the Regulators for ROS - PMC. (URL: [Link])

• Activation of Nrf2 Pathway Contributes to Neuroprotection by the Dietary Flavonoid Tiliroside. (URL: Not available)

• An Overview of NRF2-Activating Compounds Bearing α,β-Unsaturated Moiety and Their Antioxidant Effects - PMC. (URL: [Link])

• Discovery of New Antioxidant Molecules Enhancing the Nrf2-Mediated Pathway: Docking Studies and Biological Evaluation - MDPI. (URL: [Link])

• Activation of Nrf2 signaling pathway by natural and synthetic chalcones: a therapeutic road map for oxidative stress - I.R.I.S. (URL: Not available)
• Induction of an antioxidant enzyme system and other oxidative stress markers associated with compatible and incomp

• Therapeutic Agents Targeting the Nrf2 Signaling Pathway to Combat Oxidative Stress and Intestinal Inflammation in Veterinary and Translational Medicine - PMC. (URL: [Link])

• Caffeic acid activates Nrf2 enzymes, providing protection against oxidative damage induced by ionizing radiation - PubMed. (URL: [Link])

• Ellagic acid activates the Keap1-Nrf2-ARE signaling pathway in improving Parkinson's disease: A review - PubMed. (URL: [Link])

• Vitamin C Cytotoxicity and Its Effects in Redox Homeostasis and Energetic Metabolism in Papillary Thyroid Carcinoma Cell Lines - PMC. (URL: [Link])

• Vitamin C Attenuates Oxidative Stress, Inflammation, and Apoptosis Induced by Acute Hypoxia through the Nrf2/Keap1 Signaling Pathway in Gibel Carp (Carassius gibelio) - MDPI. (URL: [Link])

• Ellagic Acid Alleviates Oxidative Stress by Mediating Nrf2 Signaling Pathways and Protects against Paraquat-Induced Intestinal Injury in Piglets - MDPI. (URL: [Link])

• Ellagic Acid Reduces Cadmium Exposure-Induced Apoptosis in HT22 Cells via Inhibiting Oxidative Stress and Mitochondrial Dysfunction and Activating Nrf2/HO-1 Pathway - PMC. (URL: [Link])

• Laccase-Catalyzed Polymerized Natural Bioactives for Enhanced Mushroom Tyrosinase Inhibition - MDPI. (URL: [Link])

• A Sensitive Sensor Cell Line for the Detection of Oxidative Stress Responses in Cultured Human Keratinocytes - MDPI. (URL: [Link])

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• 3. benchchem.com [benchchem.com]
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• 6. Caffeic acid activates Nrf2 enzymes, providing protection against oxidative damage induced by ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: HPLC-DAD Method Development for the Precise Quantification of Laccaic Acid C

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Matrix: Natural Dye Extracts, Processed Foods, and Pharmaceutical Formulations

Introduction & Scientific Rationale

Laccaic acids are naturally occurring anthraquinone pigments derived from the resinous secretions of the insect Kerria lacca[1]. Widely utilized as a natural red colorant (often designated as Natural Red 25) in the food, textile, and pharmaceutical industries, lac dye is composed of a complex mixture of structural isomers—primarily Laccaic Acids A, B, C, D, and E[2].

Among these, Laccaic Acid C is of particular analytical interest. It is structurally unique as the first known natural anthraquinone to feature an amino acid side chain[3]. This structural nuance not only influences its biological activity—such as its emerging potential in antiproliferative and antioxidant applications—but also complicates its chromatographic resolution from closely related isomers[4]. As a Senior Application Scientist, I have designed this protocol to move beyond basic separation; it is a self-validating High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) workflow specifically optimized for the rigorous isolation and quantification of Laccaic Acid C.

Mechanistic Principles of the Analytical Method

Developing a robust quantitative method for Laccaic Acid C requires overcoming the inherent challenges of anthraquinone chemistry. Every parameter in this method has been selected based on specific physicochemical causalities:

• Ionization Suppression via Acidic Modifiers: Laccaic acids possess multiple phenolic hydroxyl groups and carboxylic acid moieties with pKa values ranging from approximately 4.4 to 6.54. In unbuffered or neutral mobile phases, these groups partially ionize, leading to severe peak tailing and variable retention times. By incorporating 0.3% Trifluoroacetic Acid (TFA) into both the aqueous and organic mobile phases, the pH is driven well below the pKa[2]. This ensures the molecules remain in their fully protonated, neutral state, maximizing hydrophobic interactions with the stationary phase and yielding sharp, symmetrical peaks.

• Stationary Phase Selection: A high-efficiency C8 or C18 reverse-phase column (e.g., Unison UK-C8 or Inertsil ODS-3) provides the necessary theoretical plates to resolve the subtle structural differences between isomers A, B, C, and E[2][5].

• Chromophore Targeting: The conjugated π-electron system of the anthraquinone core exhibits a strong, specific absorption maximum. By setting the DAD to 494 nm , the method achieves high specificity for laccaic acids, effectively rendering non-pigmented matrix contaminants "invisible" to the detector[6].

• Extraction Dynamics: The use of 0.3% ammonium phosphate during the initial extraction provides mild alkalinity, which disrupts matrix-dye interactions and improves recovery yields before the sample is re-acidified in the mobile phase[2].

Workflow Visualization

Fig 1: End-to-end workflow for extraction, separation, and quantification of Laccaic Acid C.

Experimental Protocols

Reagents and Materials

• Laccaic Acid C Reference Standard (Purity ≥ 97%)[7]

• HPLC-Grade Methanol (MeOH)

• Trifluoroacetic Acid (TFA), LC-MS Grade

• 0.3% Ammonium Phosphate (Aqueous)

• 0.22 µm PTFE syringe filters

Sample Preparation & Extraction

• Weighing: Accurately weigh 5.0 g of the homogenized lac dye or matrix into a 50 mL conical centrifuge tube.

• Solvent Extraction: Add 20 mL of HPLC-grade Methanol and 5 mL of 0.3% aqueous ammonium phosphate[2].

• Ultrasonication: Sonicate the mixture for 5 minutes at room temperature to ensure complete dissolution of the anthraquinones.

• Centrifugation: Centrifuge the extract at 3,075 × g for 5 minutes to pellet insoluble matrix components[2].

• Concentration & Reconstitution: Transfer 12.5 mL of the supernatant to a rotary evaporator and evaporate to dryness. Reconstitute the residue in 5 mL of the initial mobile phase (50:50, 0.3% TFA in H₂O : 0.3% TFA in MeOH).

• Filtration: Filter the reconstituted sample through a 0.22 µm PTFE membrane directly into an HPLC autosampler vial.

System Suitability Testing (SST) - A Self-Validating Step

To guarantee the integrity of each run, the following SST criteria must be met before sample analysis:

• Blank Injection: A blank solvent injection must show no interfering peaks at 494 nm within the 15–20 minute retention window.

• Tailing Factor: The tailing factor for the Laccaic Acid C standard peak must be ≤ 1.5. (Troubleshooting: If tailing exceeds 1.5, verify the TFA concentration in the mobile phase, as insufficient acidification causes partial ionization).

• Resolution ( Rs​ ): The resolution between Laccaic Acid C and closely eluting minor isomers (e.g., Laccaic Acid E) must be ≥ 1.5.

Data Presentation & Method Validation

Chromatographic Conditions & Gradient Profile

Table 1: Optimized HPLC-DAD Parameters

Parameter	Specification
System	Agilent 1260 Infinity II (or equivalent) with DAD[2]
Column	Reverse-phase C8 or C18 (250 mm × 4.6 mm, 3–5 µm)[2]
Column Temperature	40 °C
Mobile Phase A	0.3% TFA in LC-MS Grade Water[2]
Mobile Phase B	0.3% TFA in HPLC-Grade Methanol[2]
Flow Rate	0.6 mL/min
Injection Volume	5 µL
Detection Wavelength	494 nm (Reference: 360 nm)[6]

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
30.0	70	30
40.0	64	36
40.1	70	30
50.0	70	30

Analyte Characteristics & Validation Metrics

A robust analytical method must be validated for specificity, linearity, and precision. The following tables summarize the expected chromatographic behavior and validation metrics based on AOAC guidelines.

Table 3: Chromatographic Characteristics of Laccaic Acid Isomers

Isomer	Expected Retention Time (min)	λmax​ (nm)	Structural Note
Laccaic Acid C	~15.97 - 16.37	494	Contains amino acid side chain [3][6]
Laccaic Acid E	~16.13 - 16.64	494	Minor isomer[6]
Laccaic Acid B	~19.28 - 19.72	490	Hydroxyl variation[6]
Laccaic Acid A	~19.63 - 20.10	496	Most abundant isomer[6][8]

Table 4: Method Validation Parameters for Laccaic Acid C

Parameter	Value / Range	Acceptance Criteria (AOAC)
Linearity ( R2 )	≥ 0.999 (0.5 – 100 mg/L)[2]	> 0.995
Limit of Detection (LOD)	1.93 mg/kg[2]	N/A
Limit of Quantification (LOQ)	5.86 mg/kg[2]	Signal-to-Noise ≥ 10
Intra-day Precision (RSD)	0.8% – 2.6%[2]	< 5.0%
Recovery (Accuracy)	91.5% – 100.9%[2]	90% – 110%

References

• Title: Quantitative Analysis and Intake Exposure Assessment of Laccaic Acid in Processed Foods Using HPLC-DAD Source: Journal of Food Hygiene and Safety URL: [Link]

• Title: HPLC-DAD-MS analysis of colorant and resinous components of lac-dye: A comparison between Kerria and Paratachardina genera Source: marknesbitt.org.uk URL: [Link]

• Title: Bioactivity-guided isolation of Laccaic Acid-A: A potent anti-cancer agent from Laccifer lacca (Kerr) Source: niscpr.res.in URL: [Link]

• Title: Nonclinical safety evaluation of food colorant lac dye via systematic toxicity profiling with assessment of in vivo antigenic potential Source: nih.gov URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. foodsafety.or.kr [foodsafety.or.kr]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Laccaic Acid A: A Natural Anthraquinone with Potent Anticancer Activity against MDA-MB-231 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. marknesbitt.org.uk [marknesbitt.org.uk]
• 7. researchgate.net [researchgate.net]
• 8. Nonclinical safety evaluation of food colorant lac dye via systematic toxicity profiling with assessment of in vivo antigenic potential - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Laccaic Acid C as a Natural Biological and Histological Stain

Introduction & Structural Causality

Laccaic acid C is a naturally occurring polyhydroxy-anthraquinone pigment isolated from the resinous secretions of the lac insect (Kerria lacca)[1][2]. As a primary constituent of the natural dye CI Natural Red 25[3], it has historically been utilized in textiles and cosmetics. However, its unique structural biochemistry makes it an exceptionally versatile tool for modern histological staining and cell-based biological assays.

Unlike synthetic aniline dyes, laccaic acid C features an anthraquinone backbone conjugated with an amino acid side chain—specifically derived from the coupling of flavokermesic acid with tyrosine[2][4]. This structural configuration provides two critical functional advantages:

• Electrostatic Versatility: With a pKa ranging between 4.4 and 6.5[5], the molecule functions as an acidic (anionic) dye in neutral to slightly acidic aqueous solutions, naturally exhibiting a strong affinity for acidophilic tissue components such as cytoplasmic proteins and collagen[6].

• Chelation Capacity: The polyhydroxy-anthraquinone core allows laccaic acid C to form robust coordination complexes (lakes) with polyvalent metal cations (e.g., Al³⁺, Fe³⁺). This mordanting process flips the dye's functional charge, converting it into a pseudo-basic dye capable of deeply staining nuclear chromatin, mechanistically identical to carmine[1][7][8].

Biological Relevance and Pharmacological Profiling

Beyond its utility as an inert structural stain, laccaic acid C is highly bioactive. Recent pharmacological profiling demonstrates that laccaic acids (including A, B, C, and E) actively inhibit the Interferon-gamma (IFN-γ) signaling pathway. Specifically, laccaic acid C suppresses the JAK2-STAT1-IRF1 axis in human melanoma cells, leading to the downregulation of target genes like PD-L1 and MHC class I. This dual functionality allows researchers to utilize laccaic acid C simultaneously as a tracking dye and a targeted kinase inhibitor in live-cell assays.

Caption: Laccaic Acid C mediated inhibition of the IFN-γ/JAK2/STAT1/IRF1 signaling axis.

Quantitative Data Summary

The following table synthesizes the physicochemical and biological parameters of laccaic acid C to guide experimental design:

Parameter	Value / Description	Experimental Implication
Chemical Classification	Polyhydroxy-anthraquinone (Amino acid conjugate)[4]	Highly soluble in water and ethanol; stable in acidic media.
Color Index	CI Natural Red 25 (CI-75450)[3][6]	Yields bright red to crimson visualization under brightfield microscopy.
Precursor Origin	Flavokermesic acid + Tyrosine[2]	Provides distinct UV-Vis absorption peaks compared to synthetic dyes.
pKa Values	~4.4 and 6.5[5]	pH-dependent charge state; optimal un-mordanted staining at pH < 4.0.
Bioactivity (IFN-γ)	JAK2/STAT1 Inhibitor	Can be used to study immune evasion mechanisms in melanoma models.

Self-Validating Histological Protocol: Aluminum-Laccaic Acid C Lake Staining

To utilize laccaic acid C as a robust nuclear stain, it must be complexed with a mordant. This protocol utilizes aluminum sulfate to create a positively charged dye-metal complex.

Causality Check: Why use a mordant? Without aluminum, the negatively charged laccaic acid C will repel the negatively charged phosphate backbones of nuclear DNA. The Al³⁺ ion acts as a cationic bridge, firmly anchoring the dye to the chromatin.

Reagent Preparation

• Laccaic Acid C Stock (1%): Dissolve 1.0 g of purified Laccaic Acid C in 100 mL of distilled water. Boil for 5 minutes to ensure complete dissolution, then cool and filter.

• Mordant Solution: 5% aqueous Aluminum Sulfate ( Al2​(SO4​)3​ ).

• Differentiation Solution: 1% Hydrochloric acid in 70% Ethanol (Acid Alcohol).

Step-by-Step Methodology

Note: To ensure a self-validating system, always run a parallel "Control Slide" that skips Step 3 (Mordanting). If the control slide shows nuclear staining, your dye stock is contaminated with basic impurities. If only the mordanted slide shows nuclear staining, the mechanism is validated.

• Deparaffinization: Immerse formalin-fixed, paraffin-embedded (FFPE) tissue slides in Xylene for 2 washes (5 minutes each) to remove wax.

• Hydration: Rehydrate tissues through a descending ethanol gradient (100%, 95%, 70%, 50%) for 2 minutes each, followed by a 5-minute wash in distilled water.

• Mordanting (Crucial Step): Incubate the slides in the 5% Aluminum Sulfate solution for 15 minutes at room temperature. Causality: This saturates the tissue with Al³⁺ ions, which bind preferentially to nucleic acids.

• Washing: Rinse slides briefly in distilled water to remove unbound metal ions.

• Staining: Submerge the slides in the 1% Laccaic Acid C Stock for 20–30 minutes. The dye will bind to the aluminum-anchored sites, forming an insoluble red lake directly within the nuclei.

• Differentiation: Dip slides in Acid Alcohol for 5–10 seconds. Causality: The low pH disrupts weak, non-specific electrostatic interactions in the cytoplasm while the covalent-like coordination bonds in the nucleus remain intact.

• Dehydration & Clearing: Dehydrate rapidly through ascending ethanol (70%, 95%, 100%) and clear in Xylene (2 washes, 3 minutes each).

• Mounting: Apply a resinous mounting medium and a coverslip. Nuclei will appear crisp crimson-red against a pale or colorless background.

Caption: Step-by-step histological staining workflow utilizing Laccaic Acid C.

Troubleshooting & Optimization

• Weak Nuclear Staining: Usually indicates insufficient mordanting or over-differentiation. Increase the incubation time in the aluminum sulfate bath to 25 minutes, or reduce the acid alcohol dip to 3 seconds.

• High Cytoplasmic Background: Indicates the dye is acting as an acid stain due to low pH. Ensure the distilled water washes are neutral (pH 7.0) and increase the differentiation time slightly.

• Precipitate on Slide: Laccaic acid lakes can precipitate if the dye and mordant are pre-mixed and stored for too long. Always apply the mordant and dye sequentially (as written in the protocol) rather than as a single-bath solution to maintain pristine slide clarity.

Sources

• 1. stainsfile.com [stainsfile.com]
• 2. pnas.org [pnas.org]
• 3. US8888866B2 - Dyeing process using a natural dye on keratin fibres that have undergone permanent reshaping - Google Patents [patents.google.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. ijper.org [ijper.org]
• 6. researchgate.net [researchgate.net]
• 7. stainsfile.com [stainsfile.com]
• 8. researchgate.net [researchgate.net]

Application Note: Synthesis, Isolation, and Chemical Modification of Laccaic Acid C Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Introduction & Scientific Rationale

Laccaic acids are a family of naturally occurring polyhydroxy-anthraquinone carboxylic acid pigments extracted from the resinous secretions (sticklac) of the lac insect, Kerria lacca[1]. While Laccaic acid A and B constitute the vast majority of the pigment pool, Laccaic acid C (C₂₅H₁₇NO₁₃) represents a highly valuable, albeit minor (~2-3%), component[1].

From a medicinal chemistry perspective, Laccaic acid C is uniquely compelling. It is the first known natural anthraquinone to feature a 2-amino-2-carboxyethyl (-CH₂CH(NH₂)COOH) side chain at position 7 of its phenyl ring[1]. This alpha-amino acid moiety provides an ideal, orthogonal chemical handle for derivatization. Recent structural biology and pharmacological studies have identified Laccaic acid C as a potent inhibitor of the HIV-1 Reverse Transcriptase RNase H domain, exhibiting an IC₅₀ of 8.1 μM and demonstrating robust suppression of viral proliferation in cell-based assays[2][3].

Mechanistic Basis for Modification

The anthraquinone core of Laccaic acid C is the primary pharmacophore. X-ray crystallographic analyses reveal that one carbonyl and two hydroxyl groups on the anthraquinone backbone directly chelate two divalent metal ions (Mg²⁺) at the RNase H catalytic center[3]. Because the anthraquinone core is strictly required for target engagement, chemical modifications must be directed at the amino acid side chain. By leveraging the primary amine and carboxylic acid, researchers can synthesize libraries of Laccaic acid C derivatives with optimized lipophilicity, enhanced cellular permeability, and improved binding affinity within the RNase H allosteric pocket.

Figure 1: Mechanistic pathway of HIV-1 RNase H inhibition by Laccaic acid C and rationale for side-chain derivatization.

Quantitative Comparison of Laccaic Acids

To successfully isolate and modify Laccaic acid C, one must understand its physicochemical properties relative to its co-extracted analogs. The table below summarizes the structural and functional divergence of the five primary laccaic acids[1][3][4].

Compound	Molecular Formula	Phenyl Ring Side Chain (C7)	Natural Abundance	Key Biological Activity / Note
Laccaic Acid A	C₂₆H₁₉NO₁₂	Acetamido-ethyl	40 - 70%	Major dye component; weak RNase H inhibition
Laccaic Acid B	C₂₄H₁₆O₁₂	Hydroxyethyl	15 - 20%	Co-elutes with A; lacks amine handle
Laccaic Acid C	C₂₅H₁₇NO₁₃	Amino-carboxy-ethyl	2 - 3%	Potent HIV-1 RNase H Inhibitor (IC₅₀ 8.1 μM)
Laccaic Acid D	C₁₆H₁₀O₇	None (Flavokermesic acid)	1 - 2%	Lacks phenyl ring; biosynthetic precursor
Laccaic Acid E	C₂₄H₁₇NO₁₁	Amino-ethyl	< 1%	Trace component

Experimental Workflows & Protocols

The development of Laccaic acid C derivatives requires a two-phase approach: Phase 1 focuses on the extraction and high-purity isolation of the natural product from crude sticklac. Phase 2 covers the semi-synthetic modification of the amino acid moiety.

Figure 2: End-to-end workflow from raw sticklac extraction to the generation of a Laccaic acid C derivative library.

Protocol 1: Extraction and Isolation of Laccaic Acid C

Because laccaic acids are highly water-soluble polyhydroxy-anthraquinones[5], aqueous extraction is the most efficient primary recovery method, avoiding harsh organic solvents that might degrade the amino acid side chain.

Materials & Reagents:

• Finely ground sticklac (Kerria lacca)[4]

• Deionized (DI) water

• Trifluoroacetic acid (TFA, LC-MS grade)

• Acetonitrile (MeCN, HPLC grade)

Step-by-Step Procedure:

• Aqueous Extraction: Suspend 100 g of powdered sticklac in 1000 mL of DI water. Heat the suspension to 60°C and stir continuously for 1 hour. Causality: 60°C is optimal to maximize the solubility of the dye compounds without causing thermal decarboxylation of the Laccaic acid C side chain[4].

• Filtration & Concentration: Filter the hot aqueous solution through a coarse filter paper, followed by a 0.45 μm membrane to remove insoluble resins and waxes (shellac precursors)[5]. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude lac dye extract.

• Preparative HPLC Separation:

  • Column: Preparative C18 reverse-phase column (e.g., 250 x 21.2 mm, 5 μm).

  • Mobile Phase A: 0.1% TFA in H₂O. Causality: TFA maintains the carboxylic acids and the phenolic hydroxyls in their protonated (unionized) states, ensuring sharp peak shapes and preventing peak tailing of the highly polar Laccaic acid C.

  • Mobile Phase B: 0.1% TFA in MeCN.

  • Gradient: 10% B to 40% B over 45 minutes.

• Fraction Collection & Validation: Monitor absorbance at 280 nm and 488 nm[6]. Laccaic acid C typically elutes after Laccaic acid D but before the heavily abundant Laccaic acids A and B.

• Self-Validation: Confirm the identity of the Laccaic acid C fraction via ESI-MS. Look for the distinct [M-H]⁻ ion at m/z 538.4 (corresponding to MW 539.41 g/mol )[4][7]. Lyophilize the validated fractions to obtain a dark red powder[8].

Protocol 2: N-Acylation of Laccaic Acid C (Derivative Synthesis)

To improve the lipophilicity and cellular penetration of Laccaic acid C, the primary amine on the 2-amino-2-carboxyethyl group can be selectively N-acylated. The phenolic hydroxyls and the anthraquinone core remain largely unreactive under mild Schotten-Baumann-type conditions or standard peptide coupling conditions, ensuring the metal-chelating pharmacophore is preserved.

Materials & Reagents:

• Purified Laccaic acid C (from Protocol 1)

• Acyl chloride of choice (e.g., Benzoyl chloride or an aliphatic acyl chloride)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Procedure:

• Preparation: Dissolve 50 mg (approx. 0.09 mmol) of Laccaic acid C in 2 mL of anhydrous DMF in a flame-dried round-bottom flask purged with N₂.

• Base Addition: Add 3.0 equivalents of DIPEA (47 μL). Causality: DIPEA acts as a non-nucleophilic base to deprotonate the alpha-amine (pKa ~9.5), rendering it nucleophilic while avoiding side reactions.

• Acylation: Cool the reaction mixture to 0°C using an ice bath. Dropwise, add 1.1 equivalents of the chosen acyl chloride. Causality: Strict stoichiometric control (1.1 eq) and low temperature prevent over-acylation (O-acylation) of the phenolic hydroxyl groups on the anthraquinone core.

• Reaction Monitoring: Stir the reaction for 2 hours, allowing it to slowly warm to room temperature. Monitor progression via analytical LC-MS. The disappearance of the m/z 538.4 peak and the appearance of the corresponding [M+Acyl-H]⁻ peak indicates completion.

• Quenching & Purification: Quench the reaction with 1 mL of methanol to destroy unreacted acyl chloride. Evaporate the DMF under high vacuum. Purify the crude mixture using semi-preparative reverse-phase HPLC (using the same solvent system as Protocol 1) to isolate the N-acylated Laccaic acid C derivative.

Quality Control and Storage

• Purity Assessment: Final derivatives must be >95% pure by HPLC-UV (integration at 488 nm).

• Storage: Laccaic acids and their derivatives are light and pH sensitive[4][6]. Lyophilized powders should be stored in amber glass vials at -20°C under an argon atmosphere to prevent auto-oxidation of the polyhydroxy-anthraquinone core.

References

• Wikipedia Contributors. "Laccaic acid." Wikipedia, The Free Encyclopedia. Available at: [Link]

• Grokipedia Contributors. "Laccaic acid." Grokipedia. Available at:[Link]

• National Center for Biotechnology Information. "Laccaic acid C | C25H17NO13 | CID 9828689." PubChem. Available at:[Link]

• DrugFuture. "Laccaic Acid: Literature References." DrugFuture Chemical Index. Available at:[Link]

• StainsFile. "Lac - Dyes for Histology." StainsFile. Available at:[Link]

• AMSBIO. "Laccaic acid C, AMS.T81965-50-MG." Amsbio. Available at:[Link]

• PubMed Central. "Sticklac-Derived Natural Compounds Inhibiting RNase H Activity of HIV-1 Reverse Transcriptase." NIH. Available at:[Link]

• ResearchGate. "Chemical structures of laccaic acids." ResearchGate. Available at:[Link]

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• 1. Laccaic acid — Grokipedia [grokipedia.com]
• 2. amsbio.com [amsbio.com]
• 3. Sticklac-Derived Natural Compounds Inhibiting RNase H Activity of HIV-1 Reverse Transcriptase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Laccaic acid - Wikipedia [en.wikipedia.org]
• 5. stainsfile.com [stainsfile.com]
• 6. researchgate.net [researchgate.net]
• 7. Laccaic acid C | C25H17NO13 | CID 9828689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Laccaic Acid [drugfuture.com]

Technical Notes & Optimization

Preventing thermal degradation of laccaic acid C during processing

Welcome to the Technical Support Center for Anthraquinone Processing . As a Senior Application Scientist, I have designed this guide to move beyond superficial troubleshooting. Here, we address the fundamental physicochemical behaviors of Laccaic Acid C to help you engineer robust, thermally stable workflows for your drug development or formulation pipelines.

Diagnostic Center: The Causality of Thermal Degradation

Laccaic Acid C is structurally unique among natural dyes; it is the first known natural anthraquinone incorporating a 2-amino-2-carboxyethyl (-CH₂CH(NH₂)COOH) side chain[1]. While the pure solid state demonstrates thermal resilience up to 150°C[1], introducing the molecule to aqueous processing environments (e.g., extraction, formulation, or dyeing) drastically lowers its thermal activation energy.

The primary mechanism of failure is thermo-oxidative degradation . When exposed to elevated temperatures (>60°C) in the presence of oxygen, the carboxylic groups conjugated to the anthraquinone ring undergo rapid decarboxylation[2]. This initiates a cascade that cleaves the C=C bonds within the chromophore, resulting in irreversible color loss (fading from vibrant red to colorless/brown degradants) and significant mass loss (up to 50% between 150–440°C)[1],[2]. Furthermore, alkaline conditions exacerbate this vulnerability; the ionization of the carboxyl and hydroxyl groups at high pH lowers the activation energy required for oxidative cleavage, making the molecule highly labile[3].

Fig 1. Thermo-oxidative degradation pathway of Laccaic Acid C under thermal stress.

Symptom-Based Troubleshooting FAQs

Q: My lac extract loses its vibrant red absorbance (λmax ~528 nm) during rotary evaporation. How do I prevent this? Causality: Standard rotary evaporation often applies prolonged heat (e.g., 60–80°C). Combined with dissolved oxygen in the solvent, this initiates the chromophore breakdown described above. Corrective Action: Shift to low-temperature vacuum distillation (<40°C) to lower the solvent's boiling point. If heat must be applied, flush the system with an inert gas (N₂ or Ar) to eliminate the oxidative component of the thermo-oxidative pathway. For absolute preservation, replace heat-drying entirely with lyophilization (freeze-drying).

Q: Why does the dye precipitate or turn dull purple/brown when heated in alkaline buffers? Causality: Laccaic Acid C acts as a pH indicator. In acidic media, it exists as a stable orange-red molecule[3]. In alkaline media (pH > 8), it turns reddish-violet due to the deprotonation of its phenolic hydroxyls[3]. This ionized, electron-rich state is highly nucleophilic and extremely susceptible to rapid thermal oxidation. Corrective Action: Always conduct thermal processing in slightly acidic to neutral conditions (pH 3.0–6.5). If an alkaline extraction is mandatory to maximize initial yield, you must immediately neutralize the extract with a mild acid (e.g., dilute acetic acid) before applying any concentration heat.

Q: How can I improve the thermal stability of Laccaic Acid C for high-temperature pharmaceutical formulations? Causality: Free laccaic acid molecules are fully exposed to environmental stressors (heat, O₂, UV). Corrective Action: Implement molecular encapsulation. Utilizing host-guest complexation with β-cyclodextrin (β-CD) partially embeds the hydrophobic anthraquinone core into the β-CD cavity, sterically shielding the conjugated bonds from thermo-oxidative attack[4].

Empirical Data: Thermal Stability Matrix

To guide your process engineering, the following table summarizes the quantitative stability of Laccaic Acid C under various processing conditions.

Processing Condition	Temperature	pH Level	O₂ Presence	Est. Color Retention (2h)	Recommended Corrective Action
Standard Aqueous Boiling	100°C	7.0	High	< 40%	Switch to Microwave-Assisted Extraction
Alkaline Extraction	80°C	9.0	High	< 15%	Lower pH to 6.5; Neutralize immediately
Vacuum Distillation	40°C	6.5	Low	> 95%	Maintain current parameters
β-CD Encapsulated	120°C	N/A (Solid)	High	> 90%	Ideal for high-heat formulation

Self-Validating Standard Operating Procedures (SOPs)

To ensure scientific integrity, every protocol must be a self-validating system. Do not proceed to the next step without passing the embedded validation checkpoints.

Protocol A: Low-Temperature Microwave-Assisted Extraction (MAE)

Causality: MAE utilizes electromagnetic radiation to cause rapid cell wall disruption, allowing for a drastic reduction in extraction time (from hours to minutes), thereby minimizing the molecule's exposure to heat[1].

• Preparation: Suspend 4% (w/v) raw lac powder in ultra-purified water. Adjust the pH to exactly 6.5 using dilute acetic acid to balance solubility and thermal stability[1],[3].

• Extraction: Apply microwave irradiation at 80°C for a maximum of 4–6 minutes[1].

• Validation Check (Critical): Extract a 1 mL aliquot, dilute, and measure the UV-Vis absorbance at 528 nm (ionized peak) and 488 nm (unionized peak). A stable A528/A488 ratio confirms the anthraquinone chromophore remains structurally intact. If the overall absorbance drops by >5%, reduce microwave exposure time by 1 minute.

• Recovery: Immediately plunge the extraction vessel into an ice bath to halt residual thermal kinetics, then centrifuge at 4000 rpm to separate the supernatant.

Protocol B: β-Cyclodextrin Encapsulation for Thermal Shielding

Causality: Physical mixing and coprecipitation embed the vulnerable conjugated C=C bonds of Laccaic Acid C into the hydrophobic cavity of β-CD, creating a physical barrier against oxygen and heat[4].

• Host Preparation: Dissolve β-CD in ultra-purified water at 50°C until a clear solution is achieved.

• Guest Integration: Slowly add Laccaic Acid C (pre-dissolved in a pH 6.5 buffer) to the β-CD solution at a predetermined optimized mass ratio.

• Coprecipitation: Stir the mixture continuously at 50°C for 2 hours to allow thermodynamic host-guest complexation[4].

• Validation Check (Critical): Perform a phase solubility test via UV spectrophotometry. An increase in the apparent aqueous solubility of Laccaic Acid C confirms successful inclusion into the β-CD cavity[4].

• Controlled Cooling: Transfer the solution to a 4°C environment for 24 hours to force the precipitation of the inclusion complex.

• Lyophilization: Recover the precipitate via filtration and freeze-dry (lyophilize) at -50°C under vacuum to remove moisture without applying thermal stress.

Fig 2. Step-by-step workflow for β-Cyclodextrin encapsulation of Laccaic Acid C.

References[1] Grokipedia. "Laccaic acid". URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEYFOQ5TAHjz9MLtFUaRfsZgq-bRdvo6HxUKI7YJsirL5OEA4U3BG39ATH-_1pFqNbgWSGRS6dP53XmkzAkZw_P0QeQx494LF3w0HRV6AlbBCyst3xqgVSTv11vuVTjzfSGc04=[2] ResearchGate. "(PDF) Thermo-oxidative and weathering degradation affecting coloration performance of lac dye". URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEdAHOxjUsJD9zxBnlJ9TH1O6XZSsY0mpVEOud4bb_gpJ19FK9em41f1FIR60SLu24iQ7_8PQv8xPxH4B_nS7pFcBi07xmEhfqkxiAx-xnD5lT5OHXtTAKyC8S37SHpE0sV6Y54IFz6T7UUeu7j6YlYth8XzayFdTPjJm4gm2A2We-RM571BTb0YkS8omu9IVCGW2bW6BMgWrZ_wZmx4V1OBDOoXhoA6F7Pm4aDt70Yw4xFY8LHQ1a4AhtmPoxndJHYhIs1XXU=[3] ThaiScience. "UV SPECTROSCOPIC CHARACTERIZATION AND STABILITIES OF NATURAL COLORANTS FROM ROSELLE CALYX, LAC RESIN AND GARDENIA FRUIT". URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFZg7N7ewAD5SQrXeFtBwf71aRwM5-w0QDkoXTjKpcflZK_XbWju_Hf9S0H1ov65-rxbKTkifUc4boArrbb9mbKNKm-mFIV2n9mjUne_2JW7lHV5WERS5ktVcNJDcKdyM75DXbB4vdJS1iIM-uQymdHuaHJHCam_RgZA==[4] ACS Publications. "Preparation and Characterization of Inclusion Complexes of β-Cyclodextrin−BITC and β-Cyclodextrin−PEITC". URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGrPdq7_7B82ZVdLVIVDFSvWoR7POeYdtqqVaVJWDvq3MwuvR6WzZziZberHPN5YnWcHvX-BwnOO80Eveu1fm-j3TiiunsiC-GxgbUXB3J0A5kPJ58HRoNpIrzde8C3hqrUmaQpZyBQ1u8=

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• 2. researchgate.net [researchgate.net]
• 3. thaiscience.info [thaiscience.info]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stabilizing Laccaic Acid C in Aqueous Buffer Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with laccaic acid C. This guide provides in-depth, field-proven insights into maintaining the stability of laccaic acid C in aqueous buffer solutions. We will explore the causality behind common stability issues and offer robust troubleshooting protocols to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is laccaic acid C, and why is its stability in aqueous solutions a primary concern?

Laccaic acid C is a naturally occurring red anthraquinone dye, a component of the lac dye mixture extracted from the insect Kerria lacca.[1] Its structure, rich in hydroxyl, carboxylic acid, and amine groups, makes it a valuable molecule for various applications, including its use as a natural colorant and in biomedical research.[1][2]

However, this complex, conjugated structure is also susceptible to degradation in aqueous environments. Instability can lead to significant experimental variability, manifesting as color changes, loss of compound activity, or precipitation. The primary drivers of degradation are pH shifts, oxidation, temperature fluctuations, and light exposure.[1][3] Understanding and controlling these factors is critical for obtaining reliable and reproducible results.

Q2: What are the immediate visual indicators of laccaic acid C degradation?

Visual inspection is the first line of defense in assessing the stability of your solution. Key indicators include:

• Color Change: The most prominent indicator is a pH-dependent color shift. A stable, acidic-to-neutral solution of laccaic acid typically appears orange to red. A shift to a plummy purple or violet color strongly indicates an increase in pH to alkaline conditions.[1] A gradual fading of color or a shift towards brown can suggest oxidative degradation or photobleaching.[4][5]

• Precipitation: The appearance of solid particles or general cloudiness suggests that the compound is falling out of solution. This can be due to poor solubility in the chosen buffer, pH changes affecting ionization and solubility, or aggregation of degradation products.

• Changes in Absorbance Spectrum: Spectrophotometric analysis will reveal a decrease in absorbance at the characteristic λmax (approx. 490 nm) and potential shifts in the peak wavelength, providing a quantitative measure of degradation.[3][6]

Q3: What is the optimal pH range for working with laccaic acid C?

Laccaic acid C exhibits its greatest stability in acidic to slightly acidic conditions (pH 3.0 - 6.5) .[3][7] Within this range, the molecule's protonation state is more stable, minimizing the side reactions that occur in alkaline environments. For many reactive dyes, a pH range of 5.0 to 6.5 is specifically recommended for enhanced storage stability.[7]

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you may encounter during your experiments, providing probable causes and actionable solutions.

Issue 1: Rapid Color Change from Red to Purple/Violet

• Observation: Your freshly prepared red or orange-red laccaic acid C solution quickly turns a deep purple or violet color after preparation or upon addition to a new buffer system.

• Probable Cause: This is a classic indicator of a pH shift into an alkaline range (pH > 7).[1] The deprotonation of the phenolic hydroxyl groups on the anthraquinone core at higher pH alters the electronic structure of the molecule, causing the distinct color change. This can happen if the buffer capacity is insufficient, if the buffer was prepared incorrectly, or if downstream reagents added to the solution were alkaline.

• Solution Protocol:

  • Verify pH Immediately: Use a calibrated pH meter to check the pH of the purple solution.

  • Check Buffer Preparation: Review the preparation protocol for your buffer. Ensure the correct components were used and the final pH was adjusted accurately. Remember that the pH of some buffers, like Tris, is highly sensitive to temperature.[8]

  • Select an Appropriate Buffer: For optimal stability, use a buffer with a pKa within one pH unit of your target pH. Citrate (pKa range ~3.1-6.4) and Acetate (pKa ~4.76) buffers are excellent choices for maintaining a stable acidic environment and are less prone to temperature-induced pH shifts.[8][9]

  • Ensure Adequate Buffer Capacity: For most applications, a buffer concentration of 25-100 mM is recommended to resist pH changes when other substances are added.[10]

Issue 2: Gradual Fading of Color and Loss of Absorbance

• Observation: Over several hours or days, even when stored, your laccaic acid C solution loses its vibrant red color, becoming paler or brownish. Spectrophotometric readings confirm a steady decrease in absorbance at λmax.

• Probable Causes:

  • Oxidation: The anthraquinone structure is susceptible to oxidation, especially when exposed to dissolved oxygen in the aqueous buffer. This process can be accelerated by the presence of trace metal ions, which can catalyze the formation of reactive oxygen species (ROS).[4]

  • Photodegradation: Exposure to ambient or UV light can cause significant degradation. Light energy excites the dye molecule, leading to the formation of ROS (like superoxide and hydroxyl radicals) that attack and break down the chromophore, causing the color to fade.[11][12][13]

  • Thermal Degradation: While significant thermal decomposition occurs at high temperatures (>150 °C), prolonged exposure to even moderately elevated temperatures (e.g., >30-40 °C) can accelerate the degradation kinetics over time.[14]

• Solution Protocol:

  • Protect from Light: Always store stock solutions and experimental samples in amber vials or wrap containers in aluminum foil. Minimize exposure to direct laboratory light during experiments.

  • Control Temperature: Store stock solutions at low temperatures (2-8 °C for short-term, -20 °C for long-term). For experiments conducted at elevated temperatures, include time-course stability controls to quantify the rate of thermal degradation.

  • Minimize Oxygen Exposure:

    • Deoxygenate Buffers: Before preparing your laccaic acid C solution, degas the buffer by sparging with an inert gas like nitrogen or argon for 15-30 minutes.

    • Work in an Inert Atmosphere: For highly sensitive experiments, prepare and handle solutions in a glove box under a nitrogen atmosphere.

  • Incorporate Additives:

    • Antioxidants: Add a potent antioxidant to the buffer. Ascorbic acid (Vitamin C) is an excellent choice as it is a known scavenger of superoxide radicals and has a stronger antioxidant capacity than laccaic acid itself.[13][15] A starting concentration of 0.1-1.0 mM is recommended.

    • Chelating Agents: To sequester catalytic metal ions, add a chelating agent such as Ethylenediaminetetraacetic acid (EDTA) or Succinic Acid to your buffer at a concentration of 0.1-1.0 mM. These agents can also help buffer the pH.[7][16]

Issue 3: Solution Appears Cloudy or Contains Precipitate

• Observation: Upon dissolving laccaic acid C or after a period of storage, the solution becomes turbid, or visible solid particles form.

• Probable Causes:

  • Exceeded Solubility Limit: Laccaic acid has limited solubility in purely aqueous solutions, especially at acidic pH where it is less ionized.[5] You may have prepared a supersaturated solution.

  • Buffer Incompatibility: Certain buffer salts may interact with laccaic acid C, reducing its solubility.

  • Degradation Product Precipitation: The products of advanced degradation may be less soluble than the parent compound and precipitate out of solution.

• Solution Protocol:

  • Verify Concentration: Double-check your calculations to ensure you have not exceeded the known solubility limit of laccaic acid C in your chosen solvent system.

  • Use a Co-Solvent: If higher concentrations are required, consider using a small percentage of a water-miscible organic solvent, such as DMSO or ethanol, in your buffer. Prepare a concentrated stock in the co-solvent and then dilute it into the aqueous buffer. Caution: Ensure the final co-solvent concentration is compatible with your experimental system (e.g., does not inhibit enzyme activity or affect cell viability).

  • Filter the Solution: After preparation, filter the solution through a 0.22 µm syringe filter to remove any undissolved particles or aggregates.

  • Re-evaluate Stability: If precipitation occurs after storage, it is likely a sign of degradation. Re-assess your storage conditions (pH, light, temperature, oxygen exposure) as detailed in Issue 2.

Data & Protocols

Table 1: Summary of Factors Influencing Laccaic Acid C Stability

Factor	Effect on Stability	Recommended Action	Scientific Rationale
pH	High instability in alkaline conditions (color shifts to purple). Stable in acidic pH.[1]	Maintain pH between 3.0 and 6.5 using an appropriate buffer (e.g., Citrate, Acetate).[7][9]	Prevents deprotonation of phenolic groups, which alters the chromophore and can initiate degradation pathways.
Light	Accelerates degradation (photobleaching) via generation of reactive oxygen species (ROS).[3]	Store and handle solutions in amber vials or protect from light with foil.	Minimizes photo-excitation of the anthraquinone core, reducing the formation of damaging radicals.[11]
Oxygen	Causes oxidative degradation of the anthraquinone structure, leading to color loss.	Deoxygenate buffers (e.g., with N₂/Ar) and add antioxidants like ascorbic acid.[4][13]	Removes the primary electron acceptor for oxidative reactions and scavenges ROS that are formed.
Temperature	Higher temperatures increase the rate of thermal and oxidative degradation.[14]	Store stock solutions at 2-8°C (short-term) or -20°C (long-term).	Reduces the kinetic energy of the system, slowing the rate of all chemical degradation reactions according to Arrhenius principles.
Metal Ions	Trace metals (e.g., Fe, Cu) can catalyze oxidative degradation reactions.	Add a chelating agent like EDTA or succinic acid (0.1-1.0 mM).[7]	Sequesters metal ions, preventing them from participating in redox cycling and generating ROS.

Protocol: Preparation of a Stabilized Laccaic Acid C Aqueous Solution

This protocol provides a step-by-step method for preparing a 1 mM stock solution of laccaic acid C in a stability-optimized buffer.

Materials:

• Laccaic Acid C (solid)

• Citric Acid (monohydrate)

• Trisodium Citrate (dihydrate)

• L-Ascorbic Acid

• EDTA (disodium salt)

• High-purity water (Type I)

• Nitrogen or Argon gas source

• Amber glass vials

Procedure:

• Prepare the Stabilizing Buffer (0.1 M Citrate, pH 5.5, with Additives):

  • Prepare a 0.1 M solution of Citric Acid and a 0.1 M solution of Trisodium Citrate.[9]

  • In a beaker, combine the two solutions, monitoring with a calibrated pH meter, until the pH reaches 5.5. A typical ratio is ~20 mL of citric acid solution to ~80 mL of trisodium citrate solution for 100 mL total, but this should be confirmed empirically.

  • To this buffer, add L-Ascorbic Acid to a final concentration of 1.0 mM and EDTA to a final concentration of 0.5 mM.

  • Stir until all components are fully dissolved.

• Deoxygenate the Buffer:

  • Place the buffer in a flask and sparge with nitrogen or argon gas for at least 20 minutes to remove dissolved oxygen.

• Prepare Laccaic Acid C Stock Solution:

  • Weigh the required amount of laccaic acid C powder for a 1 mM final concentration (Molar Mass ≈ 539.41 g/mol ).

  • Add the powder to the deoxygenated, stabilized citrate buffer.

  • Mix thoroughly using a vortex or sonicator until fully dissolved. The solution should be a clear, orange-red color.

• Storage:

  • Filter the solution through a 0.22 µm syringe filter directly into sterile, amber glass vials.

  • Flush the headspace of each vial with nitrogen or argon gas before sealing.

  • For short-term storage (up to 1 week), store at 2-8°C. For long-term storage, store at -20°C.

Visualizing Stability Workflows

Diagram 1: Troubleshooting Laccaic Acid C Instability

Caption: Decision tree for troubleshooting common laccaic acid C stability issues.

Diagram 2: Key Degradation Pathways

Caption: Factors influencing the stability and degradation of laccaic acid C.

References

• Jimtaisong, A., & Saewan, N. (2014). In vitro antioxidant activities of laccaic acids and its aluminum lake. ResearchGate. Available at: [Link]

• Thongboon, C., et al. (2022). Laccaic Acid-Modified TiO2 for Enhanced Degradation of Methyl Orange under Visible Light Irradiation. Semantic Scholar. Available at: [Link]

• Chakroun, H., et al. (2010). Effect of pH and temperature on activity and stability of laccase from T. atroviride. ResearchGate. Available at: [Link]

• Jimtaisong, A., & Saewan, N. (2014). In vitro antioxidant activities of laccaic acids and its aluminum lake. Semantic Scholar. Available at: [Link]

• Britannica. Anthraquinone dye. Britannica. Available at: [Link]

• Hildebrand, D. F. (1998). Stable aqueous reactive dye composition and method for stabilizing an aqueous reactive dye composition. Google Patents. (US5772699A).
• Bossard, G., et al. (1965). Water-soluble anthraquinone dyes and process for their production. Google Patents. (US3171843A).

• Kulling, S. E., et al. (2015). Influence of Laccase and Tyrosinase on the Antioxidant Capacity of Selected Phenolic Compounds on Human Cell Lines. PMC. Available at: [Link]

• Low, J., et al. (2019). Mechanistic Insights into Photodegradation of Organic Dyes Using Heterostructure Photocatalysts. MDPI. Available at: [Link]

• Lazzari, S., et al. (2024). Influence of pH and Temperature on the Kinetics of Polylactic Acid Hydrolysis. . Available at: [Link]

• Wang, H., et al. (2015). Research on Photocatalytic Degradation Pathway and Degradation Mechanisms of Organics. ResearchGate. Available at: [Link]

• Tzitzi, M. (2012). Degradation of anthraquinone dyes from effluents. White Rose Research Online. Available at: [Link]

• Zhang, Y., et al. (2012). Study on the Antioxidation of Lac Dye. ResearchGate. Available at: [Link]

• Natarajan, T. S., et al. (2011). Evaluation of Reaction Mechanism for Photocatalytic Degradation of Dye with Self-Sensitized TiO2 under Visible Light Irradiation. Scirp.org. Available at: [Link]

• Wikipedia. (n.d.). Laccaic acid. Wikipedia. Available at: [Link]

• Biochemistry 551 Lab Manual. (n.d.). Appendix 4: Buffer formulations. Biochemistry 551 Lab Manual. Available at: [Link]

• Balan, P., et al. (2024). Optimisation of Laccase Activity From Bacillus atrophaeus Using Response Surface Methodology: A Proof‐Of‐Concept Dye Decolourisation Study. PMC. Available at: [Link]

• Hopax Fine Chemicals. (2023). Biological Buffers: The Key to Successful Experiments. Hopax Fine Chemicals Blog. Available at: [Link]

• Zorić, Z., et al. (2014). Kinetics of the Degradation of Anthocyanins, Phenolic Acids and Flavonols During Heat Treatments of Freeze-Dried Sour Cherry Mar. Food Technology and Biotechnology. Available at: [Link]

• Agustin-Salazar, S., et al. (2021). Kinetics of the Thermal Degradation of Poly(lactic acid) and Polyamide Bioblends. PMC. Available at: [Link]

• Personal Care Magazine. (n.d.). Cosmetic emulsions with stability problems: what is the cause? Personal Care Magazine. Available at: [Link]

• Patil, S. (2023). COLOR INSTABILITY IN SC PESTICIDE FORMULATIONS: UNDERSTANDING THE CHEMICAL NATURE. LinkedIn. Available at: [Link]

• Papadopoulou, E., et al. (2021). Thermal Degradation Mechanism and Decomposition Kinetic Studies of Poly(Lactic Acid) and Its Copolymers with Poly(Hexylene Succinate). MDPI. Available at: [Link]

• Chennell, P., et al. (2022). Evaluation of color changes during stability studies using spectrophotometric chromaticity measurements versus visual examination. PMC. Available at: [Link]

• Yildiz, E., et al. (2020). Effects of acidic beverages on color stability of bulk-fill composites with different viscosities. Scielo. Available at: [Link]

• Formula Botanica. (2023). 4 Signs of Cosmetic Product Instability. Formula Botanica. Available at: [Link]

• ResearchGate. (n.d.). Chemical structures of laccaic acid A, laccaic acids B, C and E... ResearchGate. Available at: [Link]

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• 5. Evaluation of color changes during stability studies using spectrophotometric chromaticity measurements versus visual examination - PMC [pmc.ncbi.nlm.nih.gov]
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Optimizing mobile phase gradients for laccaic acid C chromatographic separation

Advanced Chromatographic Resolution of Laccaic Acid Isomers: Focus on Laccaic Acid C

Welcome to the Chromatography Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in resolving complex anthraquinone derivatives. Laccaic acids—extracted from the resinous secretion of Kerria lacca—present a unique chromatographic puzzle due to their structural similarities[1]. Laccaic acid C, in particular, contains an α -amino acid side chain, altering its polarity and pKa relative to its isomers (A, B, D, and E)[2].

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps to achieve baseline resolution of Laccaic acid C using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Section 1: Standardized RP-HPLC Methodology

To isolate Laccaic acid C from the crude lac dye matrix, gradient elution is mandatory. Because Laccaic acid C is highly polar due to its amino acid moiety, it elutes earlier than Laccaic acids B and A on a C18 or C8 stationary phase[3].

Step-by-Step Protocol: High-Resolution Separation

• Sample Preparation : Accurately weigh the lac dye extract. Dissolve in a 1:1 mixture of Mobile Phase A and B. Sonicate for 10 minutes to ensure complete dissolution. Filter through a 0.22 µm PTFE membrane to remove particulate matter[4][5].

• System Equilibration : Purge the HPLC system and equilibrate a Unison UK-C8 (4.6 mm × 250 mm, 3 µm) or equivalent C18 column at 40°C for 30 minutes with the initial mobile phase composition[5].

• Mobile Phase Preparation :

  • Mobile Phase A: 0.3% Trifluoroacetic acid (TFA) in LC-MS grade water.

  • Mobile Phase B: 0.3% TFA in HPLC grade methanol[5].

  • Mechanistic Insight: The high concentration of TFA (0.3%) is critical. The pKa of laccaic acids ranges from 4.4 to 6.5[2]. TFA drops the mobile phase pH below 2.5, fully protonating the carboxylic and phenolic groups, thereby preventing peak tailing caused by secondary interactions with residual silanols.

• Injection and Elution : Inject 5 µL of the sample. Run the optimized gradient profile (Table 1) at a flow rate of 0.6 mL/min[5].

• Detection : Monitor the eluent using a Photodiode Array (PDA) detector set at 493-495 nm, the λmax​ for the anthraquinone core of Laccaic acid C[3][5].

Table 1: Optimized Gradient Elution Profile for Laccaic Acid C [5]

Time (min)	Mobile Phase A (%)	Mobile Phase B (%)	Flow Rate (mL/min)	Gradient Curve
0.0	70	30	0.6	Isocratic
30.0	70	30	0.6	Isocratic
40.0	62	38	0.6	Linear
40.1	70	30	0.6	Step

| 50.0 | 70 | 30 | 0.6 | Re-equilibration|

Table 2: Comparative Retention Times of Laccaic Acid Isomers [3] | Isomer | Retention Time (min) | λmax​ (nm) | Structural Differentiator | |--------|----------------------|----------------------|---------------------------| | Laccaic Acid C | 15.97 | 493 | α -amino acid side chain | | Laccaic Acid E | 16.13 | 494 | Ethylamine derivative | | Laccaic Acid B | 19.28 | 490 | Hydroxyl group variation | | Laccaic Acid A | 19.63 | 496 | N-acetyltyramine side chain |

Figure 1: Systematic RP-HPLC workflow for Laccaic Acid C isolation.

Section 2: Troubleshooting Guide (Diagnostics & Resolutions)

Issue 1: Co-elution of Laccaic Acid C and Laccaic Acid E

• Symptom : A merged or shouldered peak around the 15-16 minute mark.

• Causality : As shown in Table 2, Laccaic acid C (Rt = 15.97 min) and E (Rt = 16.13 min) are a critical pair[3]. Both are highly polar due to their amino-containing side chains.

• Resolution :

  • Flatten the Gradient: Decrease the rate of change of Mobile Phase B. Instead of jumping from 30% to 38% B, extend the isocratic hold at 30% B, or use a shallower slope (e.g., 0.5% B/min).

  • Temperature Tuning: Lower the column temperature from 40°C to 30°C. Lower temperatures increase mobile phase viscosity and improve the resolution ( Rs​ ) of closely eluting isomers by enhancing stationary phase interaction time.

Issue 2: Severe Peak Tailing for Laccaic Acid C

• Symptom : Asymmetry factor ( As​ ) > 1.5.

• Causality : The α -amino acid group on Laccaic acid C can act as a hydrogen bond donor/acceptor, interacting strongly with unendcapped silanols on the silica support.

• Resolution : Ensure the mobile phase pH is strictly controlled. If using weak modifiers like 0.1% formic acid[6], switch to a stronger acid like 0.3% TFA[5] or 0.15% perchloric acid. The lower pH ensures the complete protonation of the carboxylate groups, driving the molecule into a neutral, less interactive state.

Issue 3: MS Signal Suppression in LC-MS/MS Workflows

• Symptom : Excellent UV-Vis peaks but poor ionization in the mass spectrometer.

• Causality : High concentrations of TFA (0.3%) or the use of perchloric acid strongly suppress electrospray ionization (ESI) signals due to ion-pairing effects.

• Resolution : Transition to a volatile mobile phase system. Use 0.05% aqueous TFA combined with 0.005 M acetylacetone. The addition of acetylacetone maintains peak resolution without the severe signal suppression associated with high TFA concentrations, preventing MS capillary clogging[7].

Figure 2: Diagnostic logic tree for resolving Laccaic Acid C chromatographic issues.

Section 3: Frequently Asked Questions (FAQs)

Q: Why is Methanol preferred over Acetonitrile for Laccaic Acid C separation in some protocols? A: While Acetonitrile is a stronger elution solvent with lower viscosity, Methanol provides different selectivity (protic vs. aprotic). For anthraquinones with amino acid side chains like Laccaic acid C, the hydrogen-bonding capability of Methanol often yields superior resolution for the critical C/E pair. However, Acetonitrile (e.g., 85:15 Methanol:Acetonitrile blends) can be used in preparative HPLC to reduce backpressure[8].

Q: Can I use a standard C18 column, or is a specialized phase required? A: A standard end-capped C18 column is sufficient, provided the mobile phase is highly acidic. However, columns with embedded polar groups or C8 columns (like the Unison UK-C8) often provide better peak shapes for highly polar dyes by preventing the hydrophobic collapse of the stationary phase in highly aqueous gradients (e.g., 70% Water)[5].

Q: How do I verify the identity of Laccaic Acid C if standards are unavailable? A: In the absence of commercial standards, rely on LC-MS/MS fragmentation. Laccaic acid C has a precursor ion [M−H]− at m/z 538. Key diagnostic product ions include the loss of H2​O and CO2​ molecules, yielding fragments at m/z 520, 494, and 476. Furthermore, its elution order (eluting before Laccaic acid A and B) is a reliable secondary indicator[3].

References

• "Laccaic acid - Wikipedia." Wikipedia. URL:[Link]

• "Bioactivity-guided isolation of Laccaic Acid-A: A potent anti-cancer agent from Laccifer lacca (Kerr): Preparative HPLC." Indian Journal of Traditional Knowledge. URL:[Link]

• "A LC/MS-MS Guided Isolation of Laccaic Acid-A: A Potent Antimicrobial Agent." Indian Journal of Pharmaceutical Education and Research. URL:[Link]

• "Quantitative Analysis and Intake Exposure Assessment of Laccaic Acid in Processed Foods Using HPLC-DAD." Journal of Food Hygiene and Safety. URL:[Link]

• "Chromatographic and Spectroscopic Identification and Recognition of Natural Dyes, Uncommon Dyestuff Components, and Mordants: Case Study of a 16th Century Carpet with Chintamani Motifs." MDPI. URL:[Link]

• "Chromatographic and Spectroscopic Identification and Recognition of Natural Dyes, Uncommon Dyestuff Components, and Mordants." MOST Wiedzy. URL:[Link]

• "Analytical Method for Determination of Laccaic Acids in Foods with HPLC-PDA and Monitoring." ResearchGate. URL:[Link]

• "Laccaic Acid A: A Natural Anthraquinone with Potent Anticancer Activity against MDA-MB-231 Cells." PubMed. URL:[Link]

• "HPLC-DAD-MS analysis of colorant and resinous components of lac-dye: A comparison between Kerria and Paratachardina genera." Mark Nesbitt. URL:[Link]

• "Chromatographic and spectroscopic identification and recognition of natural dyes, uncommon dyestuff components and mordants foun." Preprints.org. URL:[Link]

• "A Preparative-HPLC Method Development and Validation for the Estimation and Identification of Laccaic Acid-A, Laccaic Acid-B, and Laccaic Acid-D." Bentham Science Publishers. URL:[Link]

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